Cas no 581793-28-4 (3,5-Difluoro-4-sulfanylphenol)

• Product Name: 3,5-Difluoro-4-sulfanylphenol
• CAS No: 581793-28-4
• MF: C₆H₄F₂OS
• MW: 162.157167434692
• CID: 948134
• PubChem ID: 45090767
• Update Time: 2025-04-19

3,5-Difluoro-4-sulfanylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-difluoro-4-mercapto- (9CI)
• Phenol, 3,5-difluoro-4-mercapto-
• DB-327179
• 3,5-Difluoro-4-sulfanylphenol
• 581793-28-4

• Inchi： 1S/C6H4F2OS/c7-4-1-3(9)2-5(8)6(4)10/h1-2,9-10H
• InChI Key： WKZAMZIZDGTWPI-UHFFFAOYSA-N
• SMILES： SC1C(=CC(=CC=1F)O)F

Computed Properties

• Exact Mass: 161.995
• Monoisotopic Mass: 161.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.2A^2
• XLogP3: 1.9